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Compound of Interest

Compound Name: K-80003

Cat. No.: B608291 Get Quote

Application Notes and Protocols for K-80003
For Researchers, Scientists, and Drug Development Professionals

Introduction
K-80003 is a cell-permeable, selective modulator of the Retinoid X Receptor alpha (RXRα).[1]

[2] It is an analog of Sulindac and functions as an inhibitor of RXRα activity, demonstrating an

IC₅₀ of 2.4 µM for RXRα binding.[1] Notably, K-80003 is inactive towards COX-1 and COX-2

enzymes, even at concentrations up to 1 mM, distinguishing it from other non-steroidal anti-

inflammatory drugs (NSAIDs).[1] Its experimental applications include the inhibition of RXRα-

dependent AKT activation, suppression of tumor cell colony formation, and the induction of

apoptosis.[1] Recent studies have also highlighted its potential therapeutic effects in

osteoarthritis models by suppressing inflammatory and catabolic responses.[2]

Physicochemical Properties
A clear understanding of the physicochemical properties of K-80003 is essential for its effective

use in experimental settings.
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Property Value Reference

Molecular Formula C₂₂H₂₁FO₂ [1][3]

Molecular Weight 336.40 g/mol [1][3]

Appearance Yellow Solid [1]

Purity ≥95% (HPLC) [1]

Storage
Store at 2-8°C. It is acceptable

to freeze the compound.
[1]

Solubility Data
The solubility of K-80003 is a critical factor for preparing stock solutions and ensuring accurate

dosing in various experimental models. The primary recommended solvent is Dimethyl

Sulfoxide (DMSO).

Solvent Concentration Comments

DMSO 50 mg/mL [1]

Aqueous Buffers Poorly Soluble
Dilution from a DMSO stock is

recommended.

Experimental Protocols
Preparation of a 50 mM Stock Solution in DMSO
This protocol details the preparation of a high-concentration stock solution of K-80003, which

can be further diluted for various in vitro and in vivo applications.

Materials:

K-80003 (solid form)

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials
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Vortex mixer

Calibrated analytical balance

Procedure:

Weighing the Compound: Accurately weigh out a desired amount of K-80003 powder using

an analytical balance. For example, to prepare 1 mL of a 50 mM stock solution, weigh out

16.82 mg of K-80003 (Molecular Weight: 336.40). Calculation: 0.050 mol/L * 336.40 g/mol =

16.82 g/L = 16.82 mg/mL

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

K-80003 powder.

Dissolution: Vortex the solution vigorously until the solid is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.[4]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

General Protocol for Dilution into Aqueous Media for
Cell Culture Experiments
For cellular assays, the DMSO stock solution must be diluted into the cell culture medium to

achieve the desired final concentration while minimizing solvent toxicity.

Procedure:

Intermediate Dilution (Optional): Prepare an intermediate dilution of the K-80003 stock

solution in cell culture medium or a suitable buffer (e.g., PBS). This can help prevent

precipitation of the compound when adding it to the final culture volume.

Final Dilution: Add the required volume of the K-80003 stock solution (or intermediate

dilution) to the cell culture medium. The final concentration of DMSO should typically be kept

below 0.5% (v/v) to avoid cytotoxicity.
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Mixing: Mix the final solution thoroughly by gentle pipetting or swirling before adding it to the

cells.

Solvent Control: It is crucial to include a vehicle control group in your experiment, which

consists of cells treated with the same final concentration of DMSO as the experimental

groups.

Signaling Pathway and Workflow Diagrams
K-80003 Mechanism of Action in Osteoarthritis Models
K-80003 has been shown to suppress inflammatory and catabolic responses in chondrocytes

by modulating the RXRα signaling pathway. It inhibits the nuclear translocation of p65 and IκBα

degradation, leading to a downregulation of pro-inflammatory and catabolic gene expression.[2]
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Caption: Mechanism of K-80003 in suppressing inflammation.

Experimental Workflow for K-80003 Stock Preparation
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The following diagram illustrates the logical steps for preparing a K-80003 stock solution for

experimental use.
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Caption: Workflow for preparing K-80003 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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